BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Safety of Bis-
NH2-PEG2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis-NH2-PEG2

Cat. No.: B1664900

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Bis-NH2-PEG2
(CAS: 929-59-9), a bifunctional amine-terminated polyethylene glycol linker. It is intended to
serve as a technical resource for professionals in research and drug development who handle
or utilize this compound, particularly in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). This guide summarizes key safety information, outlines standardized experimental
protocols for toxicity assessment, and provides visual representations of relevant biological and
experimental workflows.

Section 1: Chemical and Physical Properties

Bis-NH2-PEG2, also known by its chemical names 1,5-diamino-3-oxapentane and 1,2-Bis(2-
aminoethoxy)ethane, is a clear, colorless liquid.[1] Its hydrophilic PEG spacer enhances
solubility in aqueous media, a valuable characteristic for biological applications.[1]

Table 1: Physical and Chemical Properties of Bis-NH2-PEG2
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Property Value Reference(s)
CAS Number 929-59-9 [1][21[3]
Molecular Formula C6H16N202 [3]

Molecular Weight 148.21 g/mol [4]

Clear colorless to pale-yellow
Appearance

[1]14]

liquid
Boiling Point 105-109 °C at 6 mmHg [1]
Density 1.015 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.461 [1]
Solubility Miscible in water [1]14]

Section 2: Hazard Identification and Safety Data

Bis-NH2-PEG?2 is classified as a hazardous substance. It is harmful if swallowed, causes

severe skin burns and eye damage, and may cause allergic skin or respiratory reactions.[4][5]

Table 2: GHS Hazard Classification for Bis-NH2-PEG2
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Hazard Class Category Hazard Statement Reference(s)
o H302: Harmful if

Acute Toxicity, Oral 4 [5][6]
swallowed
H314: Causes severe

Skin )

) o 1B skin burns and eye [5]1[6]

Corrosion/Irritation

damage

Skin Sensitization 1

H317: May cause an
[5]L6]

allergic skin reaction

Respiratory

Sensitization

H334: May cause

allergy or asthma
symptoms or [5]
breathing difficulties if
inhaled

Table 3: Precautionary Statements (P-Statements) for Safe Handling
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Code Precautionary Statement Reference(s)

Do not breathe

P260 dust/fume/gas/mist/vapors/spr [7]
ay.

Wear protective
P280 gloves/protective clothing/eye [5]1[6]
protection/face protection.

IF SWALLOWED: Rinse
P301 + P330 + P331 mouth. Do NOT induce [5][6]

vomiting.

IF ON SKIN (or hair): Take off
immediately all contaminated

P303 + P361 + P353 ) ) o [5]
clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
P304 + P340 to fresh air and keep [5]

comfortable for breathing.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305 + P351 + P338 Remove contact lenses, if [6]
present and easy to do.

Continue rinsing.

Immediately call a POISON
P310 o [6]
CENTER or doctor/physician.

P405 Store locked up. [51[7]

Section 3: Experimental Protocols for Safety
Assessment

The safety data presented are typically derived from standardized studies following OECD
(Organisation for Economic Co-operation and Development) guidelines. The following sections
detail the general methodologies for the key toxicity endpoints.
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Acute Oral Toxicity (Based on OECD Guideline 423)

This test provides information on health hazards likely to arise from a single oral exposure to a

substance.[8]

Methodology:

Test Animals: Typically, young adult female rats are used.[8]

Housing and Feeding: Animals are housed in standard conditions with controlled
temperature (22 £ 3°C), humidity (30-70%), and a 12-hour light/dark cycle.[8] They are
fasted overnight before dosing.[8]

Dosing: The test substance is administered orally by gavage in a stepwise procedure.[8] The
starting dose is selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[9]

Procedure: A small group of animals (typically 3) is dosed at the starting level.[9] The
outcome (mortality or survival) determines the next step: testing at a higher dose, a lower
dose, or ceasing testing.[9]

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, behavior, etc.), and body weight changes for at least 14 days.[7][10]

Pathology: A gross necropsy is performed on all animals at the end of the study.[7]

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test assesses the potential of a substance to cause irritation or corrosion to the eye.[11]
[12]

Methodology:

Test Animals: Albino rabbits are the recommended species for this test.[11][12]

Procedure: A single dose (typically 0.1 mL for liquids) of the test substance is applied to the
conjunctival sac of one eye of the animal.[13][14] The other eye remains untreated as a
control.[13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://ijrap.net/admin/php/uploads/3001_pdf.pdf
https://ijrap.net/admin/php/uploads/3001_pdf.pdf
https://ijrap.net/admin/php/uploads/3001_pdf.pdf
https://ijrap.net/admin/php/uploads/3001_pdf.pdf
https://ijrap.net/admin/php/uploads/3001_pdf.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-6.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-6.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Initial Test: The test is initially performed on a single animal.[11] If severe effects are
observed, no further testing is necessary. If the results are less severe, the test is confirmed
in additional animals.[11][14]

o Observations: The eyes are examined for corneal opacity, iritis, and conjunctival redness and
chemosis at 1, 24, 48, and 72 hours after application.[11] The observation period may be
extended up to 21 days to assess the reversibility of the effects.[12]

e Scoring: Ocular lesions are scored using a standardized system (e.g., Draize scale).[15]

Skin Sensitization (Based on OECD Guideline 406 -
Guinea Pig Maximization Test)

This test is used to determine the potential of a substance to induce skin sensitization (allergic
contact dermatitis).[16][17]

Methodology:
o Test Animals: Young adult guinea pigs are used.[16][17]
 Induction Phase:

o Intradermal Injections: The test substance is injected intradermally, with and without an
adjuvant (Freund's Complete Adjuvant) to enhance the immune response.[17][18]

o Topical Application: One week after the injections, the test substance is applied topically to
the same area under an occlusive patch for 48 hours.[17]

o Challenge Phase: Two weeks after the topical induction, the animals are challenged with a
non-irritating concentration of the test substance applied topically to a naive site.[17][18] A
control group, not exposed during induction, is also challenged.[17]

o Observations: The challenge sites are observed for skin reactions (erythema and edema) at
24 and 48 hours after patch removal.[19]

o Evaluation: The incidence and severity of the skin reactions in the test group are compared
to the control group to determine if sensitization has occurred.[18]
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Section 4: Biological Context and Experimental
Workflows

Bis-NH2-PEG2 is widely used as a linker in the development of PROTACSs.[3][15] PROTACs
are heterobifunctional molecules that induce the degradation of a target protein of interest
(POI) by hijacking the cell's natural ubiquitin-proteasome system (UPS).[4][20]

PROTAC Mechanism of Action

The diagram below illustrates the general mechanism by which a PROTAC, utilizing a linker
such as Bis-NH2-PEG2, facilitates the degradation of a target protein.

Cellular Environment

Ubiquitin
(Ub)
E3 Ubiquitin Ligase
Ternary Complex
o —— (POI-PROTAC-E3) .
Target Protein X T
[Ge))) Binds POI & E3 :
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Caption: Mechanism of PROTAC-mediated protein degradation.

Experimental Workflow: Skin Sensitization Assessment
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The following diagram outlines the key steps in a Guinea Pig Maximization Test (GPMT) to
assess the skin sensitization potential of a substance like Bis-NH2-PEG2.

Start:
Select Test Substance
(e.g., Bis-NH2-PEG2)

Animal Acclimatization
(Guinea Pigs, 1 week)

Induction Ph

ase (Day 0-8)

Day 0: Intradermal Injections
- Substance + Adjuvant
- Substance alone
- Adjuvant alone

Day 7: Topical Application
(Occlusive patch, 48h)

Rest Period
(14 days)

Challenge Phase (Day 22-24)

Day 22: Topical Challenge
(Non-irritating conc., 24h patch)

Day 23-24: Observation
(Score erythema & edema at
24h & 48h post-removal)

Evaluation:
Compare test vs. control group
Determine sensitization potential

End:
Final Report
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Caption: Workflow for the Guinea Pig Maximization Test (GPMT).

Section 5: Storage and Handling

Storage: Store in a cool, dark place, under an inert gas atmosphere.[4] Recommended
storage temperatures vary by supplier, ranging from room temperature to below +30°C or at
-5°C.[1][3]

Handling: Use in a well-ventilated area.[21] Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, protective clothing, and eye/face protection.[5][6]
Avoid breathing vapors or mist.[7]

Incompatibilities: Incompatible with strong oxidizing agents and acids.[4]

Section 6: First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[5][6]

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water for
at least 15 minutes. Seek immediate medical attention.[5][6]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Immediately call an ophthalmologist or doctor.[6]

This guide provides a summary of available safety information and standardized testing

protocols for Bis-NH2-PEG2. It is crucial for all personnel to consult the most current and

specific Safety Data Sheet (SDS) provided by their supplier before handling this chemical and

to adhere to all institutional and regulatory safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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